molecular formula C10H9NO2S B8498417 2-(3-Methoxyphenyl)-2-oxoethyl thiocyanate

2-(3-Methoxyphenyl)-2-oxoethyl thiocyanate

Cat. No.: B8498417
M. Wt: 207.25 g/mol
InChI Key: PEOLEGKFIAPJRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Methoxyphenyl)-2-oxoethyl thiocyanate is a useful research compound. Its molecular formula is C10H9NO2S and its molecular weight is 207.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9NO2S

Molecular Weight

207.25 g/mol

IUPAC Name

[2-(3-methoxyphenyl)-2-oxoethyl] thiocyanate

InChI

InChI=1S/C10H9NO2S/c1-13-9-4-2-3-8(5-9)10(12)6-14-7-11/h2-5H,6H2,1H3

InChI Key

PEOLEGKFIAPJRO-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1)C(=O)CSC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-bromo-1-(3-methoxyphenyl)ethanone (7.63 g, 33.3 mmol) and potassium thiocyanate (3.24 g, 33.3 mmol) in ethanol (70 ml) was stirred at 80° C. for 2 hours. After cooling to room temperature, water (70 ml) was added to the reaction mixture, and the mixture was extracted with chloroform. The extract was washed with water, and dried over anhydrous magnesium sulfate, and the solvent was distilled off under reduced pressure to give 6.71 g (97.2%) of the desired product as a solid.
Quantity
7.63 g
Type
reactant
Reaction Step One
Name
potassium thiocyanate
Quantity
3.24 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
solvent
Reaction Step One
Name
Quantity
70 mL
Type
reactant
Reaction Step Two
Yield
97.2%

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